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Compound of Interest

Compound Name: 1,2-Benzenedithiol

Cat. No.: B097157 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Benzenedithiol, also known as benzene-1,2-dithiol, is a versatile organosulfur compound

with the formula C₆H₄(SH)₂.[1] It is a colorless, viscous liquid that serves as a powerful

chelating agent in coordination chemistry.[1][2] The two adjacent thiol groups can deprotonate

to form a dithiolate, which readily binds to metal ions, forming stable chelate rings. This

property makes it a valuable ligand for the synthesis of a wide range of coordination complexes

and other organosulfur compounds.[1][2] Its conjugate base acts as a building block for various

syntheses and as a chelating agent.[1]

Applications in Research and Development
The ability of 1,2-benzenedithiol to form stable complexes with a variety of metals has led to

its use in several key areas of research:

Coordination Chemistry Synthesis: 1,2-Benzenedithiol is widely used to synthesize

dithiolate complexes with transition metals such as Nickel (Ni), Palladium (Pd), Platinum (Pt),

Copper (Cu), Cobalt (Co), and Gold (Au). The resulting metal dithiolene complexes often

exhibit interesting electronic and redox properties.[3] It also forms complexes with other

metals like Titanium (Ti) and Arsenic (As).[1][4]
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Schiff Base Complexes: The ligand has been used in the preparation of novel Schiff bases,

which are then used to synthesize new series of copper(II) and zinc(II) complexes.

Drug Development and Toxicology: Arsenic(III) complexes of 1,2-benzenedithiol have

demonstrated significant cytotoxicity against human acute promyelocytic leukemia cell lines

(NB4).[4] This highlights its potential as a scaffold in the development of novel

chemotherapeutic agents. Chelation therapy using thiol-containing agents is a primary

treatment for heavy metal poisoning, and understanding the coordination chemistry of

ligands like 1,2-benzenedithiol is crucial in this field.[5][6]

Materials Science: The unique electronic structures of metal bis-dithiolene complexes make

them subjects of investigation for applications in materials science. These complexes can

form building blocks for supramolecular coordination assemblies and multimetal structures.

[3][7]

Quantitative Data Summary
The following tables summarize the key physical, spectroscopic, and biological activity data for

1,2-benzenedithiol and its representative metal complexes.

Table 1: Physicochemical Properties of 1,2-Benzenedithiol

Property Value Reference

Molecular Formula C₆H₆S₂ [1][8]

Molar Mass 142.24 g/mol [1]

Appearance Colorless viscous liquid [1]

Density 1.236 g/mL at 25 °C [1]

Melting Point 22 to 24 °C [1]

Boiling Point 119 to 120 °C at 17 mmHg [1]

Solubility Soluble in basic water [1]

Storage Temperature 2-8°C
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Table 2: Spectroscopic Data for Arsenic(III)-Benzenedithiolate Complexes[4]

Complex
UV-Vis (λₘₐₓ, nm (ε,
M⁻¹·cm⁻¹))

¹H NMR (δ, ppm) ¹³C NMR (δ, ppm)

AsI(PhS₂) (1) 370 (6000) 7.59 (dd), 7.24 (dd)
140.92, 127.18,

126.23

AsBr(PhS₂) (2) 331 (4150) 7.62 (dd), 7.24 (dd)
139.92, 127.01,

126.20

Data obtained in CDCl₃ for NMR and CH₂Cl₂ for UV-Vis.

Table 3: Cytotoxicity Data of Arsenic(III) Complexes[4]

Complex Ligand Cell Line IC₅₀ (48h treatment)

1,2-Benzenedithiolato
Human Acute Promyelocytic

Leukemia (NB4)
~10 µM

Toluene-3,4-dithiolato
Human Acute Promyelocytic

Leukemia (NB4)
~40 µM

As₂O₃ (Reference)
Human Acute Promyelocytic

Leukemia (NB4)
1.4 µM

Experimental Protocols
Protocol 1: General Synthesis of Metal-Benzenedithiolate Complexes

This protocol provides a general method for the synthesis of metal complexes with 1,2-
benzenedithiol. The specific metal salt and reaction conditions may need to be optimized for

each target complex. This procedure is adapted from the synthesis of arsenic(III) complexes.[4]

Materials:

1,2-Benzenedithiol (Ph(SH)₂)

Metal halide (e.g., AsBr₃, AsI₃) or other metal salt
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Anhydrous, nitrogen-saturated solvent (e.g., Chloroform, CHCl₃)

Standard reflux apparatus

Inert atmosphere setup (Nitrogen or Argon)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a condenser and magnetic stirrer,

dissolve 1 mmol of 1,2-benzenedithiol in the appropriate volume of anhydrous, nitrogen-

saturated solvent.

Reagent Addition: While stirring under an inert atmosphere, add an equimolar amount (1

mmol) of the desired metal salt (e.g., AsBr₃) to the solution.

Reaction: Heat the reaction mixture to reflux and maintain stirring for a period of 2-5 hours.

[4] Monitor the reaction progress using Thin Layer Chromatography (TLC) if applicable.

Workup: After the reaction is complete, allow the mixture to cool to room temperature.

Reduce the solvent volume under reduced pressure.

Isolation and Purification: Place the concentrated solution in a refrigerator to facilitate

crystallization. The crystals of the complex can be isolated from the reaction mixture,

typically after several days.[4] Further purification can be achieved by recrystallization from

an appropriate solvent system.

Characterization: Characterize the final product using standard analytical techniques such as

FT-IR, UV-Vis, NMR spectroscopy, Mass Spectrometry, and X-ray crystallography.[4]

Protocol 2: Synthesis of a Tripodal Tris(benzene-o-dithiolato) Titanium(IV) Complex

This protocol is a more advanced synthesis for creating a complex where three dithiolate

groups from a single tripodal ligand coordinate to a metal center, adapted from a described

synthesis.[9]

Materials:

Tripodal tris(benzene-o-dithiol) ligand (H₆-5)
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Titanium(IV) isopropoxide ([Ti(OPr)₄])

Tetraethylammonium chloride ((NEt₄)Cl)

Anhydrous solvent (e.g., DMF)

Inert atmosphere setup

Procedure:

Ligand Preparation: Synthesize the tripodal ligand H₆-5 according to the literature procedure,

which involves a multi-step synthesis followed by deprotection of the thiol groups.[9]

Complexation: In a glovebox or under an inert atmosphere, dissolve the deprotected ligand

H₆-5 in an anhydrous solvent.

Reagent Addition: To this solution, add one equivalent of [Ti(OPr)₄] followed by the addition

of (NEt₄)Cl.

Reaction: Stir the reaction mixture at room temperature. The formation of the complex

(NEt₄)₂[Ti(5)] is expected.

Isolation: The complex can be isolated by crystallization, for example, from a DMF solution.

Characterization: The resulting complex should be characterized by methods such as X-ray

diffraction to confirm the coordination geometry and mass spectrometry to verify the complex

anion.[9]

Visualizations and Workflows
// Nodes Ligand [label="1,2-Benzenedithiol\nC₆H₄(SH)₂", fillcolor="#F1F3F4",

fontcolor="#202124"]; Metal [label="Metal Ion\n(e.g., As³⁺, Ni²⁺, Ti⁴⁺)", fillcolor="#F1F3F4",

fontcolor="#202124"]; Deprotonation [label="Deprotonation\n(-2H⁺)", shape=ellipse,

fillcolor="#FBBC05", fontcolor="#202124", width=1.5, height=0.7]; Dithiolate

[label="Benzenedithiolate\n[C₆H₄S₂]²⁻", fillcolor="#F1F3F4", fontcolor="#202124"]; Complex

[label="Stable Metal Complex\n[M(S₂C₆H₄)]", shape=Mdiamond, fillcolor="#34A853",

fontcolor="#FFFFFF"];
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// Edges Ligand -> Deprotonation [label="Base", color="#5F6368"]; Deprotonation -> Dithiolate

[color="#5F6368"]; Dithiolate -> Complex [label="Coordination", color="#4285F4"]; Metal ->

Complex [label="Chelation", color="#4285F4"]; } enddot Caption: Chelation of a metal ion by

1,2-benzenedithiol.

// Nodes start [label="Start", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

dissolve_ligand [label="1. Dissolve 1,2-Benzenedithiol\nin Anhydrous Solvent"]; inert_atm

[label="2. Establish Inert\nAtmosphere (N₂/Ar)"]; add_metal [label="3. Add Equimolar\nMetal

Salt"]; reflux [label="4. Heat to Reflux\n(2-5 hours)"]; cool_down [label="5. Cool to

Room\nTemperature"]; concentrate [label="6. Concentrate Under\nReduced Pressure"];

crystallize [label="7. Crystallize\n(Refrigerate)"]; isolate [label="8. Isolate Crystals\n(Filtration)"];

characterize [label="9. Characterize Product", shape=Mdiamond, fillcolor="#34A853",

fontcolor="#FFFFFF"]; end [label="End", shape=ellipse, fillcolor="#EA4335",

fontcolor="#FFFFFF"];

// Edges start -> dissolve_ligand; dissolve_ligand -> inert_atm; inert_atm -> add_metal;

add_metal -> reflux; reflux -> cool_down; cool_down -> concentrate; concentrate -> crystallize;

crystallize -> isolate; isolate -> characterize; characterize -> end; } enddot Caption: General

workflow for synthesizing metal-dithiolate complexes.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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